N-(4-(5-methoxybenzofuran-2-yl)thiazol-2-yl)butyramide

• IUPAC Name: N-[4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]butanamide
• InChI: InChI=1S/C16H16N2O3S/c1-3-4-15(19)18-16-17-12(9-22-16)14-8-10-7-11(20-2)5-6-13(10)21-14/h5-9H,3-4H2,1-2H3,(H,17,18,19)
• InChI Key: IMPLVQYGBNVMNI-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=NC(=CS1)C2=CC3=C(O2)C=CC(=C3)OC
• Molecular Formula: C16H16N2O3S
• Molecular Weight: 316.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. The presence of benzofuran and thiazole rings indicates a bicyclic structure, with the methoxy group attached to the benzofuran ring and the butyramide group attached to the thiazole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present. For example, the presence of a methoxy group could increase its solubility in organic solvents.

Scientific Research Applications

Antioxidant Activity

. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Analgesic Activity

. This could potentially be applied in the development of new pain relief medications.

Anti-inflammatory Activity

. This could be useful in the treatment of conditions characterized by inflammation, such as arthritis or asthma.

Antimicrobial Activity

. This suggests potential applications in the development of new antimicrobial agents.

Antifungal Activity

. This could be useful in the treatment of fungal infections.

Antiviral Activity

. .

Antitumor or Cytotoxic Activity

. This suggests potential applications in the development of new cancer treatments.

Neuroprotective Activity

. This could potentially be applied in the treatment of neurodegenerative diseases such as Alzheimer’s or Parkinson’s.

Mechanism of Action

Target of Action

It is known that thiazole derivatives, which this compound is a part of, have been found to act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives have been shown to interact with various biological targets, leading to a wide range of effects . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This could potentially influence its interaction with biological targets.

Biochemical Pathways

Thiazole derivatives are known to affect a variety of biochemical pathways due to their diverse biological activities .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could potentially influence the bioavailability of the compound.

Result of Action

Thiazole derivatives have been found to exhibit a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Future Directions

Future research on this compound could involve exploring its potential uses, for example in pharmaceuticals or materials science. Studies could also be conducted to determine its physical and chemical properties, and to develop methods for its synthesis.